![molecular formula C12H10ClN3O2 B6283495 6-chloro-2-[(2-methylpyridin-3-yl)amino]pyridine-3-carboxylic acid CAS No. 1537074-30-8](/img/no-structure.png)
6-chloro-2-[(2-methylpyridin-3-yl)amino]pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“6-chloro-2-[(2-methylpyridin-3-yl)amino]pyridine-3-carboxylic acid” is a complex organic compound. It is a derivative of pyridine, which is a basic heterocyclic organic compound . This compound is related to boronic acid and pyridine derivatives .
Synthesis Analysis
The synthesis of pyridinylboronic acids and esters, which are related to this compound, has been studied extensively . One of the methods involves a Pd-catalysed cross-coupling reaction . Another method involves iridium- or rhodium-catalyzed C-H bond and C-F bond borylation .Molecular Structure Analysis
The molecular formula of this compound is C6H7BClNO2 . The InChI Key is WEKRUIAZOLIAOG-UHFFFAOYSA-N . The SMILES representation is B (C1=C (N=C (C=C1)Cl)C) (O)O .Chemical Reactions Analysis
The compound is related to 2-Amino-6-methylpyridine (2A6MPy), which can be used as an electron donor and reacts with the π-acceptors to form a solid charge transfer molecule .Physical And Chemical Properties Analysis
The compound has a molecular weight of 171.387 g/mol . It has a melting point of 154°C to 156°C . The compound is 98% pure .Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-2-[(2-methylpyridin-3-yl)amino]pyridine-3-carboxylic acid involves the reaction of 6-chloronicotinic acid with 2-methyl-3-aminopyridine in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "6-chloronicotinic acid", "2-methyl-3-aminopyridine", "Coupling agent (e.g. EDC, HATU, DIC)" ], "Reaction": [ "Step 1: Dissolve 6-chloronicotinic acid and 2-methyl-3-aminopyridine in a suitable solvent (e.g. DMF, DMSO, or THF).", "Step 2: Add the coupling agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography or recrystallization to obtain 6-chloro-2-[(2-methylpyridin-3-yl)amino]pyridine-3-carboxylic acid." ] } | |
CAS RN |
1537074-30-8 |
Molecular Formula |
C12H10ClN3O2 |
Molecular Weight |
263.7 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.